Cas no 5457-28-3 (1H-indole-3-carbonitrile)

• Product Name: 1H-indole-3-carbonitrile
• CAS No: 5457-28-3
• Molecular Formula: C₉H₆N₂
• Molecular Weight: 142.1573
• MDL: MFCD00022717
• CID: 45906
• PubChem ID: 230282

1H-indole-3-carbonitrile Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile
• Indole-3-carbonitrile
• 3-indolecarbonitrile
• 3-Cyanoindole
• (1H-indol-3-yl)carbonitrile
• 3-indolecarboxynitrile
• indole-3-acetonitrile
• NSC 24935
• CHIFTAQVXHNVRW-UHFFFAOYSA-N
• NSC24935
• zlchem 360
• 3-cyano-1H-indole
• PubChem7325
• 1H-indol-3-yl cyanide
• 1H-indole-3-kohlenitrile
• (1H)-indole-3-carbonitrile
• KSC274C1R
• 1H-Indole-3-carbonitrile #
• ARONIS001293
• ZLC0202
• BCP27281
• STK803037
• BS-3804
• AKOS000266284
• F3145-1028
• C-8795
• 1~{H}-indole-3-carbonitrile
• AM20060455
• DTXSID00282208
• A7922
• AC-27780
• SY027479
• MFCD00022717
• FT-0602389
• 5457-28-3
• 3-Cyanoindole, 98%
• CS-W007588
• CHEMBL46724
• EN300-86125
• Z57204989
• SCHEMBL186741
• NSC-24935
• SB14862
• BB 0242412
• 98Z
• BDBM50127708
• DB-011206
• 1H-Indole-3-carbonitrile; NSC 24935;
• 3-Indolecarbonitrile
• ALBB-014499

• MDL： MFCD00022717
• InChIKey： CHIFTAQVXHNVRW-UHFFFAOYSA-N
• Inchi： 1S/C9H6N2/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6,11H
• SMILES： N1([H])C([H])=C(C#N)C2=C([H])C([H])=C([H])C([H])=C12
• BRN： 120888

Computed Properties

• Exact Mass: 142.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.053
• Heavy Atom Count: 11
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 39.6

Experimental Properties

• LogP: 2.03958
• PSA: 39.58000
• Refractive Index: 1.6211 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 350°C at 760 mmHg
• Melting Point: 179-182 °C (lit.)
• Flash Point: 121.9 °C
• Color/Form: Rose Bengal crystals
• Solubility: Soluble in ethanol; Propanol, insoluble in water
• Sensitiveness: Air & Light Sensitive
• Density: 1.1777 (rough estimate)

1H-indole-3-carbonitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S37/39-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：3439
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

1H-indole-3-carbonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%